Cas no 289-83-8 (6H-1,2-Oxazine)

6H-1,2-Oxazine structure
6H-1,2-Oxazine structure
Product Name:6H-1,2-Oxazine
CAS No:289-83-8
MF:C4H5NO
MW:83.0886008739471
CID:2655918
PubChem ID:21865270
Update Time:2024-02-28

6H-1,2-Oxazine Chemical and Physical Properties

Names and Identifiers

    • 6H-oxazine
    • 6H-1,2-Oxazine
    • 6-aza-oxine
    • Inchi: 1S/C4H5NO/c1-2-4-6-5-3-1/h1-3H,4H2
    • InChI Key: QFPDHKBNCJAOKJ-UHFFFAOYSA-N
    • SMILES: O1CC=CC=N1

Computed Properties

  • Exact Mass: 83.037113783g/mol
  • Monoisotopic Mass: 83.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 85.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6
  • XLogP3: 0.2

6H-1,2-Oxazine Related Literature

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